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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500 Get Quote

Technical Support Center: Pentachloroethane
Material Compatibility
This guide provides researchers, scientists, and drug development professionals with essential

information regarding materials that are incompatible with pentachloroethane under

experimental conditions. Below you will find frequently asked questions (FAQs),

troubleshooting guides, and technical data to ensure the safety and integrity of your

experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My experiment is showing unexpected side products or reaction failure. Could my

equipment be the cause?

A1: Yes, material incompatibility is a critical factor. Pentachloroethane is highly reactive with

certain materials, which can lead to contamination, reaction inhibition, or the generation of

hazardous byproducts. It reacts violently with strong bases, alkali metals, and powdered

metals, which can produce spontaneously explosive chloroacetylenes.[1][2] Review the

materials of your entire setup, including the reaction vessel, stirrers, tubing, and seals, against

the compatibility data provided in this guide.
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Q2: I've noticed corrosion and pitting on my stainless steel reactor after using

pentachloroethane. I thought stainless steel was resistant?

A2: While stainless steel offers good resistance, its compatibility can be compromised,

especially by wet or impure pentachloroethane. Pentachloroethane can hydrolyze in the

presence of water to form dichloroacetic acid[1][2][3][4], which is corrosive. Furthermore,

prolonged contact, elevated temperatures, and mechanical stress can increase corrosion rates.

For wet chlorinated solvents, the compatibility of 304 and 316 stainless steel can be

questionable. Always use dry pentachloroethane and consider using glass or PTFE-lined

reactors for highly sensitive processes.

Q3: What type of flexible tubing is safe to use for transferring pentachloroethane?

A3: Material selection for tubing is critical to prevent leaks and contamination.

Polytetrafluoroethylene (PTFE) is an excellent choice due to its high chemical resistance.[3][4]

[5][6][7] Many common laboratory elastomers, such as Neoprene, Buna-N (Nitrile), and EPDM,

are not recommended as they can swell, degrade, or leach impurities. Always verify the

compatibility of your specific tubing material before use.

Q4: Can I use aluminum components, like racks or fittings, in my experimental setup with

pentachloroethane?

A4: No, it is strongly advised not to use aluminum. Chlorinated ethanes, including

pentachloroethane, should not be brought into contact with aluminum tanks, containers, or

valves.[2] The reaction can be vigorous and lead to rapid corrosion and failure of the

component.

Q5: I need to store pentachloroethane for an extended period. What is the best type of

container?

A5: For long-term storage, use glass or PTFE containers. If storing in a metal drum, ensure it is

made of a compatible material like carbon steel. While dry pentachloroethane does not

corrode iron, the addition of amine stabilizers is recommended for long-term storage to prevent

slow degradation and acid formation.[1][2][5] Store in a cool, dry, well-ventilated area,

separated from incompatible materials like strong bases and active metals.[3][8]
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Data Presentation: Material Compatibility Summary
The following tables summarize the compatibility of various materials with pentachloroethane.

This data is compiled from multiple sources and should be used as a guide. It is crucial to

conduct specific testing for your unique experimental conditions (temperature, pressure, and

chemical purity).

Table 1: Compatibility of Metals

Material Rating Conditions & Remarks

Aluminum NR
Not Recommended. Can react

vigorously.

Carbon Steel / Iron B

Good, but only when

pentachloroethane is dry.[1][2]

[5] Amine stabilizers are

recommended for long-term

storage.[1][2][5]

Stainless Steel (304, 316) Q-A

Acceptable (A) for dry solvent.

Questionable (Q) for wet

solvent due to potential acid

formation.

Zinc, Magnesium NR

Not Recommended.

Chemically active metals can

cause violent reactions or

explosions.[3]

Sodium, Potassium, Lithium NR
DANGER: Reacts violently and

can cause explosions.[3]

Sodium-Potassium Alloy (NaK) NR

DANGER: Reacts violently and

can cause explosions.[1][2][4]

[6]

Table 2: Compatibility of Plastics and Elastomers
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Material Rating Remarks

Polytetrafluoroethylene (PTFE) A

Excellent resistance to most

chemicals, including

pentachloroethane.[3][4][5][6]

[7]

Polypropylene (PP) D

Generally subject to attack by

halogenated hydrocarbons.[9]

[10]

Polyethylene (HDPE, LDPE) D
Generally subject to attack by

halogenated hydrocarbons.

Polyvinyl Chloride (PVC) D
Can be degraded by

halogenated hydrocarbons.[6]

Buna-N (Nitrile) NR Not Recommended.

Neoprene NR Not Recommended.

EPDM NR Not Recommended.

Fluoroelastomer (Viton®) A Excellent resistance reported.

Rating Key:

A = Excellent, little to no interaction.

B = Good, minor effect, slight corrosion or discoloration.

Q = Questionable, use depends on specific application conditions.

D = Severe Effect, not recommended.

NR = Not Recommended / Dangerous Reaction.

Experimental Protocols
For researchers needing to validate the compatibility of a specific material not listed above, the

following protocol, based on the ASTM D543 "Standard Practices for Evaluating the Resistance
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of Plastics to Chemical Reagents," is recommended.

Objective: To determine the effect of pentachloroethane on the physical and mechanical

properties of a material.

Methodology: Immersion Test (ASTM D543, Practice A)

Specimen Preparation:

Prepare at least five standardized test specimens of the material (e.g., tensile bars, disks).

Carefully clean, dry, and measure the initial weight and dimensions (length, width,

thickness) of each specimen.

Record the initial appearance (color, surface texture).

Exposure Conditions:

Fully immerse the specimens in a sealed container filled with pentachloroethane. Ensure

specimens do not touch each other.

Maintain the container at the intended experimental temperature (e.g., 23°C, 50°C).

Set the exposure duration based on the application (e.g., 24 hours, 7 days, 30 days). A 48-

hour period is common for initial screening.[1][3][5]

Post-Exposure Analysis:

After the exposure period, carefully remove the specimens from the pentachloroethane,

wearing appropriate personal protective equipment (PPE).

Clean the specimens as per the standard's guidelines and allow them to dry.

Re-measure the weight and dimensions. Calculate the percentage change in weight and

dimensions.

Visually inspect for any changes in appearance, such as swelling, cracking, crazing,

discoloration, or decomposition.
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Mechanical Property Testing:

Conduct mechanical tests (e.g., tensile strength and elongation) on the exposed

specimens and on a set of unexposed control specimens.

Calculate the percentage change in mechanical properties.

Evaluation:

A material is generally considered incompatible if there are significant changes in weight,

dimensions, appearance, or a substantial reduction in mechanical properties.

Mandatory Visualization
The following diagram illustrates the logical workflow for selecting a compatible material for use

with pentachloroethane.
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Pentachloroethane Material Selection Workflow

Start: Define Application
(Vessel, Tubing, Seal, etc.)

Select Material Category

Metals

Metal

Plastics

Plastic

Elastomers

Elastomer

Is the metal chemically active?
(Al, Zn, Mg, Na, K)Select Polymer TypeSelect Elastomer Type

Is the solvent
100% dry?

Material is Likely Compatible
(Verification testing recommended)

Yes (e.g., Dry Carbon Steel)

Material is Incompatible
(Do Not Use)

No (Wet)
(Risk of acid corrosion)

No (e.g., Steel)

YesPTFE / Fluoropolymers

Fluoropolymer

Polyolefins (PP, PE)
or PVC

Other

Fluoroelastomers (Viton®)

Fluoroelastomer

Buna-N, Neoprene, EPDM

Other

Click to download full resolution via product page

Caption: A decision tree for selecting materials compatible with pentachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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